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Compound of Interest

Compound Name: 3-[(Dimethylamino)methyl]phenol

Cat. No.: B1593381 Get Quote

Introduction

The aminomethylation of phenols, most notably achieved through the Mannich reaction, is a

fundamental organic transformation that introduces an aminomethyl group onto the phenolic

ring. This reaction is of significant interest to researchers, scientists, and drug development

professionals due to the wide-ranging applications of the resulting Mannich bases. These

products serve as crucial intermediates in the synthesis of various pharmaceuticals,

agrochemicals, and specialty polymers. The aminomethyl moiety can enhance the biological

activity of phenolic compounds and provides a versatile handle for further chemical

modifications. This document provides detailed experimental protocols and data for the

aminomethylation of phenols, focusing on the classic Mannich reaction and modern catalytic

approaches.

General Reaction Mechanism: The Mannich Reaction

The Mannich reaction is a three-component condensation involving a phenol, formaldehyde,

and a primary or secondary amine. The reaction proceeds through the formation of an

electrophilic iminium ion from the amine and formaldehyde. The electron-rich phenol then acts

as a nucleophile, attacking the iminium ion, typically at the ortho position to the hydroxyl group,

to yield the corresponding aminomethylated phenol, also known as a Mannich base.[1][2][3]
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Iminium Ion Formation

Electrophilic Aromatic Substitution

R₂NH
(Secondary Amine)

[CH₂=NR₂]⁺
(Iminium Ion)

+ CH₂O, - H₂O

CH₂O
(Formaldehyde)

Wheland IntermediatePhenol
+ [CH₂=NR₂]⁺

ortho-Aminomethylated Phenol
- H⁺
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Start

1. Mix Phenol, Amine, and
Formaldehyde in Ethanol

2. Stir at Room Temperature
for 3 Days

3. Aqueous Workup
(Extraction or Filtration)

4. Purification by
Recrystallization

Final Product

 

Start

1. Combine Phenol, Aniline Derivative,
and Cu(OAc)₂ in a Sealed Tube

2. Add Solvent and
DTBP Oxidant

3. Heat under Inert
Atmosphere

4. Quench, Extract,
and Dry

5. Purification by
Column Chromatography

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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